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Compound of Interest

Compound Name: JNJ-27141491

Cat. No.: B1244925

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-27141491 is a potent and selective noncompetitive antagonist of the human C-C
chemokine receptor 2 (CCR2).[1][2][3][4] It functions by inhibiting the downstream signaling
induced by the binding of chemokine ligands, such as Monocyte Chemoattractant Protein-1
(MCP-1/CCL2), to CCR2. This inhibition disrupts cellular processes like monocyte recruitment
and migration, which are implicated in various inflammatory diseases and cancer.[1][5] These
application notes provide detailed protocols for the preparation, storage, and handling of INJ-
27141491 stock solutions for in vitro and in vivo research applications.

Quantitative Data Summary

A summary of the key quantitative data for INJ-27141491 is provided in the table below for
easy reference.
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Property Value Source
Molecular Formula C17H15F2N303S [2][6]
Molecular Weight 379.38 g/mol [2][6]
CAS Number 871313-59-6 [2]
Appearance Solid powder

Purity >98% [2][4]
Solubility in DMSO Up to 100 mM [2]
Solubility in Ethanol Up to 100 mM [2]

ICso (MCP-1-induced Ca?*

b 13 nM (in hCCR2-CHO cells)
mobilization)

[2]4]

Store at +4°C for short-term,
Storage of Solid -20°C for long-term (up to 3

years)

[2]7]

-20°C (up to 1 month) or -80°C

Storage of Stock Solution
(up to 6 months)

[7](8]

Experimental Protocols
Materials

JNJ-27141491 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free polypropylene microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Sonicator (optional)
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 Sterile 0.22 pm syringe filter (optional)

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of INJ-27141491 in DMSO.

o Equilibrate to Room Temperature: Before opening, allow the vial of INJ-27141491 to
equilibrate to room temperature for at least 15-20 minutes to prevent moisture condensation.

Weigh the Compound: Accurately weigh the desired amount of JNJ-27141491 powder using
a calibrated precision balance in a chemical fume hood. For example, to prepare 1 mL of a
10 mM stock solution, weigh 3.794 mg of INJ-27141491.

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)

o Example: 0.001 L x 0.010 mol/L x 379.38 g/mol x 1000 mg/g = 3.794 mg

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing
the JNJ-27141491 powder. For a 10 mM solution with 3.794 mg of the compound, add 1 mL
of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until
the solid is completely dissolved. If necessary, briefly sonicate the solution in a water bath to
aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional): For cell culture applications, the stock solution can be sterilized by
passing it through a 0.22 um chemical-resistant (e.g., PTFE) syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
degrade the compound. Store the aliquots at -20°C for short-term storage (up to 1 month) or
at -80°C for long-term storage (up to 6 months).

Protocol for Preparing Working Solutions

» Thaw Stock Solution: Thaw a single aliquot of the INJ-27141491 stock solution at room
temperature.
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o Serial Dilutions: It is recommended to perform serial dilutions of the DMSO stock solution in
DMSO first before diluting into an aqueous buffer or cell culture medium to prevent
precipitation.

 Final Dilution: Add the desired volume of the diluted DMSO stock to your aqueous buffer or
cell culture medium to achieve the final working concentration. Ensure the final concentration
of DMSO in the experimental medium is low (typically <0.5%) to avoid solvent-induced
toxicity.

» Vehicle Control: Always include a vehicle control in your experiments, which consists of the
same final concentration of DMSO as the JNJ-27141491-treated samples.

Mandatory Visualizations
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CCR2 Signaling Pathway Inhibition by JNJ-27141491
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Caption: CCR2 signaling pathway and its inhibition by JNJ-27141491.
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JNJ-27141491 Stock Solution Preparation Workflow
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Caption: Workflow for preparing JNJ-27141491 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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